Cas no 2358543-36-7 (tert-Butyl 3-(3-aminocyclobutyl)azetidine-1-carboxylate)

tert-Butyl 3-(3-aminocyclobutyl)azetidine-1-carboxylate structure
2358543-36-7 structure
Product Name:tert-Butyl 3-(3-aminocyclobutyl)azetidine-1-carboxylate
CAS No:2358543-36-7
MF:C12H22N2O2
MW:226.315283298492
CID:4741434
Update Time:2023-08-16

tert-Butyl 3-(3-aminocyclobutyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(3-aminocyclobutyl)azetidine-1-carboxylate
    • Rel-tert-butyl 3-((1r,3r)-3-aminocyclobutyl)azetidine-1-carboxylate
    • Rel-tert-butyl 3-((1s,3s)-3-aminocyclobutyl)azetidine-1-carboxylate
    • Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-9(7-14)8-4-10(13)5-8/h8-10H,4-7,13H2,1-3H3
    • InChI Key: ACLDHPZPMVILOX-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C1)C1CC(C1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 273
  • XLogP3: 1
  • Topological Polar Surface Area: 55.6
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